Cas no 54411-20-0 (Ethanol,2-(dimethylphenoxy)- (9CI))

• Product Name: Ethanol,2-(dimethylphenoxy)- (9CI)
• CAS No: 54411-20-0
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 367879
• PubChem ID: 108590
• Update Time: 2025-04-19

Ethanol,2-(dimethylphenoxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-(dimethylphenoxy)- (9CI)
• 2-(dimethylphenoxy)ethanol
• 2-(2,4-dimethylphenoxy)ethanol
• Ethanol, 2-(2,4-dimethylphenoxy)-
• AKOS000345472
• 2-(2,4-Dimethylphenoxy)ethan-1-ol
• DTXSID60969548
• SCHEMBL7056362
• EINECS 259-157-0
• ETHANOL, 2-(2,4-XYLYLOXY)-
• 54411-20-0
• NSC 4393

• Inchi： 1S/C10H14O2/c1-8-3-4-10(9(2)7-8)12-6-5-11/h3-4,7,11H,5-6H2,1-2H3
• InChI Key： DMMLIWIXFIVKFJ-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46